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Introduction
Polyquaternium-69 is a complex cationic copolymer that has garnered significant interest in the

pharmaceutical and cosmetic industries for its unique film-forming and rheological properties.

Marketed commercially under trade names such as AquaStyle™ 300, it is synthesized from the

polymerization of vinylpyrrolidone, vinyl caprolactam, dimethylaminopropyl methacrylamide

(DMAPMA), and a hydrophobically modified alkylated quaternary DMAPMA monomer.[1][2]

This guide provides a comprehensive overview of the core physicochemical properties of

Polyquaternium-69, presenting quantitative data, detailed experimental protocols, and visual

representations of its chemical structure and performance evaluation workflows.

Chemical Structure and Composition
Polyquaternium-69 is a quaternary ammonium polymer. Its structure is a result of the

copolymerization of four key monomers:

Vinylpyrrolidone (VP): Contributes to the polymer's water solubility and film-forming

properties.

Vinylcaprolactam (VCL): Imparts hydrophobicity, enhancing the polymer's affinity for surfaces

and contributing to its conditioning effects.
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Dimethylaminopropyl Methacrylamide (DMAPMA): A functional monomer that can be

quaternized to introduce a positive charge.

Alkylated Quaternary DMAPMA: Provides the permanent cationic charge, crucial for its

substantivity to negatively charged surfaces like skin and hair.

The presence of both hydrophilic (VP) and hydrophobic (VCL) moieties, along with a cationic

charge, gives Polyquaternium-69 its amphiphilic and associative nature.
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Figure 1: Synthesis of Polyquaternium-69 from its constituent monomers.

Physicochemical Properties
The unique combination of monomers in Polyquaternium-69 results in a polymer with a distinct

set of physicochemical properties, making it suitable for a variety of applications, particularly in

formulations requiring film formation, conditioning, and rheology modification.
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General Properties
The general physical and chemical properties of Polyquaternium-69 are summarized in the

table below.

Property Value Reference

INCI Name Polyquaternium-69 [3]

CAS Number 748809-45-2 [3]

Appearance
Slightly hazy, yellow colored

viscous liquid
[3]

pH (as supplied) 6.0 - 8.0 [3]

Molecular Weight Approximately 350,000 g/mol

Solubility
Polyquaternium-69 is known to be water-soluble.[1][3] While extensive quantitative data on its

solubility in a wide range of organic solvents is not readily available in public literature, its

copolymer nature, containing both hydrophilic (polyvinylpyrrolidone) and more hydrophobic

(polyvinylcaprolactam) components, suggests that its solubility in organic solvents will be

dependent on the solvent's polarity. Copolymers of vinylpyrrolidone and vinyl acetate, for

instance, are soluble in polar organic solvents like ethanol and methanol.[4] It is anticipated

that Polyquaternium-69 would exhibit similar behavior.
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Solvent Solubility Reference

Water Soluble [1][3]

Ethanol
Likely Soluble (based on

copolymer chemistry)
[4]

Methanol
Likely Soluble (based on

copolymer chemistry)
[4]

Isopropanol
Expected to have some

solubility

Acetone
Expected to have limited

solubility

Toluene Expected to be insoluble

Rheological Properties
Polyquaternium-69 exhibits interesting rheological behavior, particularly in aqueous solutions.

The viscosity of its solutions is dependent on concentration.[5][6][7] It is known to exhibit a

synergistic viscosity increase when formulated with certain anionic polymers, such as

carbomers. This is attributed to the associative interactions between the cationic

Polyquaternium-69 and the anionic polymer chains.[1]

Concentration in Water
(w/w %)

Viscosity (cP at 25°C) Shear Rate (s⁻¹)

1% Data not publicly available -

2% Data not publicly available -

5% Data not publicly available -

Note: Specific viscosity data for Polyquaternium-69 solutions at various concentrations is not

widely published. The viscosity is also highly dependent on the presence of other formulation

components.
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Thermal Properties
Thermal analysis provides insights into the stability and physical state of a polymer. While

specific Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA) data

for Polyquaternium-69 is not readily available, data from similar copolymers containing

vinylpyrrolidone can provide an indication of its expected thermal behavior. For instance,

copolymers of N-vinyl pyrrolidone and vinyl esters exhibit glass transition temperatures (Tg)

that are influenced by the composition of the copolymer.[8]

Property Value Method Reference

Glass Transition

Temperature (Tg)

Expected to be above

100°C
DSC [8]

Decomposition

Temperature (Td)

Data not publicly

available
TGA

Experimental Protocols
This section details the methodologies for key experiments relevant to the characterization of

Polyquaternium-69 and its performance in formulations.

Viscosity Measurement
The viscosity of Polyquaternium-69 solutions can be determined using a rotational viscometer

or rheometer.

Objective: To measure the apparent viscosity of aqueous solutions of Polyquaternium-69 at

various concentrations.

Apparatus:

Rotational viscometer (e.g., Brookfield or similar)

Appropriate spindle

Beakers
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Magnetic stirrer and stir bars

Water bath for temperature control

Procedure:

Prepare aqueous solutions of Polyquaternium-69 at desired concentrations (e.g., 1%, 2%,

5% w/w) by slowly adding the polymer to water while stirring continuously to avoid clumping.

Allow the solutions to fully hydrate overnight.

Equilibrate the solutions to the desired temperature (e.g., 25°C) in a water bath.

Select a spindle and rotational speed appropriate for the expected viscosity range.

Immerse the spindle into the solution to the marked level.

Start the viscometer and allow the reading to stabilize.

Record the viscosity reading in centipoise (cP) or milliPascal-seconds (mPa·s).

Repeat the measurement at different rotational speeds to assess shear-thinning behavior.

High Humidity Curl Retention
This test evaluates the ability of a hair styling product containing Polyquaternium-69 to maintain

a curl under high humidity conditions.

Objective: To quantify the curl retention of hair tresses treated with a formulation containing

Polyquaternium-69.

Apparatus:

Natural human hair tresses (approximately 2g, 6 inches long)

Curlers (e.g., 1.5 cm diameter)

Humidity chamber (controlled at, for example, 90% RH and 25°C)
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Digital camera and image analysis software or a graduated board for length measurement

Procedure:

Wash the hair tresses with a clarifying shampoo and allow them to dry completely.

Apply a standardized amount of the test formulation (e.g., 0.5 g) evenly to each tress.

Wind each tress onto a curler.

Dry the curled tresses in a controlled environment (e.g., overnight at ambient conditions or in

a low-humidity chamber).

Carefully remove the curlers and measure the initial length of the curl (L₀).

Suspend the curled tresses in the humidity chamber.

Record the length of the curls at specified time intervals (e.g., 1, 2, 4, 8, and 24 hours) (Lₜ).

Measure the fully extended length of the hair tress (Lₑ).

Calculate the percent curl retention using the following formula: % Curl Retention = [(Lₑ - Lₜ) /

(Lₑ - L₀)] x 100

Start Prepare Hair Tress
(Wash and Dry)

Apply Product
(e.g., Hair Gel) Curl Tress and Dry Measure Initial

Curl Length (L₀)
Place in Humidity

Chamber (e.g., 90% RH)
Measure Curl Length

at Time 't' (Lₜ)
Measure Extended

Length (Lₑ) Calculate % Curl Retention End

Click to download full resolution via product page

Figure 2: Workflow for the High Humidity Curl Retention test.

Hair Stiffness Measurement
The stiffness of hair treated with a Polyquaternium-69 formulation can be quantified using a

texture analyzer.

Objective: To measure the force required to bend a hair tress treated with a styling product.
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Apparatus:

Texture Analyzer equipped with a three-point bend rig

Hair tresses

Clamps to hold the tress

Procedure:

Prepare and treat hair tresses as described in the curl retention protocol.

Allow the treated tresses to dry in a straightened configuration.

Mount a single tress in the clamps of the texture analyzer, supported at two points.

A probe descends at a constant speed to bend the tress to a defined distance.

The force required to bend the tress is recorded. A higher force indicates greater stiffness.

Multiple cycles of bending can be performed to assess the durability of the film formed by the

polymer.

Applications in Drug Development
While primarily known for its use in personal care, the physicochemical properties of

Polyquaternium-69 suggest potential applications in drug development, particularly in topical

and transdermal delivery systems. Its film-forming ability could be utilized to create drug-loaded

films for controlled release on the skin. The cationic nature of the polymer may enhance its

interaction with the negatively charged skin surface, potentially improving drug retention and

penetration. Further research is warranted to explore these possibilities.

Conclusion
Polyquaternium-69 is a versatile cationic copolymer with a unique combination of

physicochemical properties. Its amphiphilic nature, film-forming capabilities, and rheological

behavior make it a valuable ingredient in a range of formulations. This guide has provided a

detailed overview of its core properties and the experimental protocols used for their
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evaluation, offering a valuable resource for researchers and scientists in the fields of cosmetics

and pharmaceuticals. Further investigation into its solubility in a broader range of solvents and

a more detailed thermal analysis would provide a more complete understanding of this

polymer's characteristics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. cosmeticsciencetechnology.com [cosmeticsciencetechnology.com]

2. specialchem.com [specialchem.com]

3. makingcosmetics.com [makingcosmetics.com]

4. researchgate.net [researchgate.net]

5. researchgate.net [researchgate.net]

6. researchgate.net [researchgate.net]

7. researchgate.net [researchgate.net]

8. Block Copolymers of Poly(N-Vinyl Pyrrolidone) and Poly(Vinyl Esters) Bearing n-alkyl Side
Groups via Reversible Addition-Fragmentation Chain-Transfer Polymerization: Synthesis,
Characterization, and Thermal Properties - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [An In-depth Technical Guide to the Physicochemical
Properties of Polyquaternium-69]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b610179#physicochemical-properties-of-
polyquaternium-69]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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